- Propylene hydroformylation processes using bisphosphine ligands as catalysts, World Intellectual Property Organization, , ,
Cas no 154635-18-4 (Phosphine, [(1R,3S)-1,3-dimethyl-1,3-propanediyl]bis[diphenyl-, rel- (9CI))
154635-18-4 structure
Product Name:Phosphine, [(1R,3S)-1,3-dimethyl-1,3-propanediyl]bis[diphenyl-, rel- (9CI)
CAS No:154635-18-4
MF:C29H30P2
MW:440.496029376984
CID:1329381
Update Time:2023-04-02
Phosphine, [(1R,3S)-1,3-dimethyl-1,3-propanediyl]bis[diphenyl-, rel- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Phosphine, [(1R,3S)-1,3-dimethyl-1,3-propanediyl]bis[diphenyl-, rel-
- Phosphine, [(1R,3S)-1,3-dimethyl-1,3-propanediyl]bis[diphenyl-, rel- (9CI)
-
- Inchi: 1S/C29H30P2/c1-24(30(26-15-7-3-8-16-26)27-17-9-4-10-18-27)23-25(2)31(28-19-11-5-12-20-28)29-21-13-6-14-22-29/h3-22,24-25H,23H2,1-2H3/t24-,25+
- InChI Key: CTYPJIUQROQJBG-PLQXJYEYSA-N
- SMILES: [C@@H](P(C1=CC=CC=C1)C1=CC=CC=C1)(C)C[C@@H](P(C1=CC=CC=C1)C1=CC=CC=C1)C
Phosphine, [(1R,3S)-1,3-dimethyl-1,3-propanediyl]bis[diphenyl-, rel- (9CI) Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 15 min, 0 °C; 30 min, 0 °C; 2 h, rt; rt → 0 °C
1.2 Solvents: Tetrahydrofuran ; 30 min, 0 °C; 0 °C → rt; overnight, rt
1.2 Solvents: Tetrahydrofuran ; 30 min, 0 °C; 0 °C → rt; overnight, rt
Reference
Phosphine, [(1R,3S)-1,3-dimethyl-1,3-propanediyl]bis[diphenyl-, rel- (9CI) Raw materials
- 2,4-Pentanediol, 2,4-dimethanesulfonate, (2R,4S)-rel-
- 2,4-Pentanediol, dimethanesulfonate, (2S,4S)-
- 2,4-Pentanediol, 2,4-dimethanesulfonate, (2R,4R)-
- Diphenylphosphine
Phosphine, [(1R,3S)-1,3-dimethyl-1,3-propanediyl]bis[diphenyl-, rel- (9CI) Preparation Products
Phosphine, [(1R,3S)-1,3-dimethyl-1,3-propanediyl]bis[diphenyl-, rel- (9CI) Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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